(E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-(2-imidazol-1-ylpyrimidin-5-yl)prop-2-enamide
• InChI: InChI=1S/C18H17N5O3/c1-25-15-5-3-13(9-16(15)26-2)4-6-17(24)22-14-10-20-18(21-11-14)23-8-7-19-12-23/h3-12H,1-2H3,(H,22,24)/b6-4+
• InChI Key: MWGGHMKCAZTJAK-GQCTYLIASA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=CN=C(N=C2)N3C=CN=C3)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NC2=CN=C(N=C2)N3C=CN=C3)OC
• Molecular Formula: C18H17N5O3
• Molecular Weight: 351.4 g/mol

Description

(E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide involves the inhibition of specific enzymes, leading to the disruption of various cellular processes. For instance, this compound has been shown to inhibit the activity of protein kinases, which play a critical role in cell signaling pathways. By inhibiting these enzymes, (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide can disrupt the signaling pathways that regulate cell growth and proliferation, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound exhibits potent inhibitory activity against a range of enzymes, including protein kinases and phosphodiesterases. In vivo studies have demonstrated that (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide can induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide in lab experiments include its potent inhibitory activity against a range of enzymes, making it a promising candidate for drug development. However, the limitations of this compound include its potential toxicity and limited solubility, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on (E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide. One direction is to further investigate its potential applications in cancer therapy, as it has been shown to induce apoptosis in cancer cells. Another direction is to explore its potential as a drug candidate for other diseases, such as neurological disorders and inflammatory diseases. Additionally, further studies are needed to optimize the synthesis method and improve the solubility and toxicity profile of this compound.

Scientific Research Applications

(E)-N-(2-(1H-imidazol-1-yl)pyrimidin-5-yl)-3-(3,4-dimethoxyphenyl)acrylamide has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit potent inhibitory activity against a range of enzymes, including protein kinases and phosphodiesterases, making it a promising candidate for drug development. Moreover, this compound has also been investigated for its potential use in cancer therapy, as it has been shown to induce apoptosis in cancer cells.